Cas no 2172082-59-4 (2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid)

• Product Name: 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid
• CAS No: 2172082-59-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5959856
• PubChem ID: 165559283
• Update Time: 2025-06-12

2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid
• 2-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylhexanamido]acetic acid
• 2172082-59-4
• EN300-1502980

• Inchi： 1S/C25H30N2O5/c1-25(2,12-11-22(28)27-15-23(29)30)13-14-26-24(31)32-16-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,21H,11-16H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： WPNXEBGOGRIRKB-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)(C)CCC(NCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid

Comprehensive Overview of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid (CAS No. 2172082-59-4)

The compound 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid (CAS No. 2172082-59-4) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a dimethylhexanamidoacetic acid backbone, makes it a valuable building block in pharmaceutical research and biotechnology. The Fmoc group is particularly significant due to its role in solid-phase peptide synthesis (SPPS), a technique revolutionizing drug discovery and protein engineering.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and therapeutic peptides. Researchers frequently search for high-purity Fmoc-amino acids like CAS No. 2172082-59-4 to ensure efficient coupling and deprotection steps. This compound’s sterically hindered dimethylhexanamido moiety also contributes to improved peptide stability, addressing common challenges such as aggregation and proteolytic degradation—topics highly relevant in drug formulation discussions.

The application of 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid extends to biomaterials and nanotechnology, where its amphiphilic properties enable the design of self-assembling peptides. These peptides are pivotal in targeted drug delivery systems, a hot topic in cancer therapy and regenerative medicine. Notably, the compound’s CAS No. 2172082-59-4 is often referenced in patents related to bioactive scaffolds and hydrogel matrices, highlighting its industrial relevance.

From a synthetic chemistry perspective, the Fmoc-protected derivative offers advantages in orthogonal protection strategies, a technique critical for multi-step organic synthesis. Its compatibility with automated peptide synthesizers aligns with the growing trend of high-throughput screening (HTS) in drug development. Furthermore, the compound’s lipophilic side chain enhances membrane permeability, a sought-after feature in CNS-targeting therapeutics—a field gaining traction due to rising interest in neurodegenerative disease treatments.

Quality control of CAS No. 2172082-59-4 involves rigorous HPLC and MS analysis, ensuring compliance with GMP standards. As sustainability becomes a priority, researchers explore green chemistry approaches for its synthesis, such as microwave-assisted reactions or enzyme-catalyzed processes. These innovations address frequent queries about eco-friendly peptide production while maintaining the compound’s high yield and optical purity.

In summary, 2-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylhexanamidoacetic acid exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its versatility in peptide design, coupled with emerging applications in nanomedicine, positions it as a critical tool for scientists tackling global health challenges. The compound’s CAS No. 2172082-59-4 will likely remain a focal point in academic publications and industrial R&D for years to come.